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Compound of Interest

Compound Name: alpha-Methylcinnamic acid

Cat. No.: B074854 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of alpha-methylcinnamic acid, a compound of significant interest in organic

synthesis and as an intermediate for active pharmaceutical ingredients. This document details

its melting and boiling points, provides standardized experimental protocols for their

determination, and outlines a common synthetic pathway.

Physicochemical Data of alpha-Methylcinnamic Acid
The melting and boiling points are critical physical constants for the identification and purity

assessment of alpha-methylcinnamic acid. The data presented below is a compilation from

various scientific and chemical supplier databases. It is important to note that slight variations

in these values can occur due to the presence of different isomers (cis/trans) and impurities.
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Parameter Value Notes

Melting Point 76 - 83.5 °C

This range encompasses

values reported for mixed

isomers and different purity

levels. For instance, some

sources specify a melting point

of 79-81°C.[1][2][3][4]

trans-isomer: 80 °C

The trans isomer is often the

more stable and commonly

cited form.[5]

Boiling Point ~288 °C

This value is typically reported

at standard atmospheric

pressure (760 mmHg).[1]

Experimental Protocols
Accurate determination of the melting and boiling points is fundamental for the characterization

of alpha-methylcinnamic acid. The following sections provide detailed, standardized

methodologies for these measurements.

Melting Point Determination (Capillary Method)
This method is a widely used and reliable technique for determining the melting point of a

crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small quantity of dry alpha-methylcinnamic acid is finely powdered

using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. The sample height should be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed in the sample holder of the melting

point apparatus, adjacent to the thermometer bulb to ensure accurate temperature reading.

Heating: The apparatus is heated rapidly to a temperature approximately 10-15 °C below the

expected melting point of alpha-methylcinnamic acid. The heating rate is then reduced to

1-2 °C per minute to allow for thermal equilibrium between the sample and the thermometer.

Observation and Measurement: The temperature at which the first drop of liquid is observed

is recorded as the beginning of the melting range. The temperature at which the entire

sample has completely melted into a clear liquid is recorded as the end of the melting range.

A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)
Given that alpha-methylcinnamic acid is a solid at room temperature, this protocol applies to

its molten state. This method is suitable for determining the boiling point of small quantities of a

substance.

Apparatus:

Thiele tube

Small test tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner)
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Mineral oil or other suitable heating fluid

Procedure:

Sample Preparation: A small amount of alpha-methylcinnamic acid is placed in the small

test tube and gently heated until it melts.

Apparatus Assembly: The small test tube containing the molten sample is attached to the

thermometer. The capillary tube is then dropped into the test tube with the open end

downwards. The entire assembly is clamped within the Thiele tube, ensuring the sample is

immersed in the heating fluid.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube facilitates

the circulation of the heating fluid, ensuring uniform temperature distribution.

Observation and Measurement: As the temperature rises, the air trapped in the capillary tube

will expand and a stream of bubbles will emerge from its open end. Heating is continued until

a steady and rapid stream of bubbles is observed. The heating is then stopped.

Boiling Point Determination: As the apparatus cools, the stream of bubbles will slow down

and eventually stop. The temperature at which the liquid is drawn back into the capillary tube

is the boiling point of the substance at the recorded atmospheric pressure.

Synthesis Pathway of alpha-Methylcinnamic Acid
A common and effective method for the synthesis of alpha-methylcinnamic acid is the Perkin

reaction. This reaction involves the condensation of an aromatic aldehyde (benzaldehyde) with

an acid anhydride (propionic anhydride) in the presence of a weak base, typically the sodium or

potassium salt of the carboxylic acid corresponding to the anhydride.
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Caption: Perkin Reaction for alpha-Methylcinnamic Acid Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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